Cas no 338760-15-9 (4-methyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-methyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 338760-15-9
• MDL: MFCD00171879
• CID: 4647706
• Update Time: 2025-06-14

4-methyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-5-(2-PHENYL-1,3-THIAZOL-4-YL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• 4-METHYL-5-(2-PHENYL-1,3-THIAZOL-4-YL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-methyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00171879

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-methyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol

Research Briefing on 4-methyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol (CAS: 338760-15-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds, particularly those containing triazole and thiazole moieties. Among these, 4-methyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol (CAS: 338760-15-9) has emerged as a promising scaffold due to its diverse pharmacological activities. This briefing consolidates the latest research findings on this compound, focusing on its synthesis, biological evaluation, and potential therapeutic applications.

The compound, characterized by its unique structural features, has been the subject of several recent studies aimed at exploring its mechanism of action and optimizing its pharmacological profile. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against a range of enzymes, including carbonic anhydrase and cholinesterase, suggesting potential applications in neurodegenerative diseases and glaucoma. The study employed molecular docking and kinetic assays to elucidate the binding interactions, revealing a high affinity for the active sites of these enzymes.

Further investigations into the antimicrobial properties of 4-methyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol have shown promising results. A recent publication in Bioorganic Chemistry reported its efficacy against multidrug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) comparable to those of standard antibiotics. The compound's ability to disrupt bacterial cell wall synthesis was identified as a key mechanism, supported by electron microscopy and proteomic analyses.

In addition to its enzyme inhibitory and antimicrobial activities, this compound has also been evaluated for its anticancer potential. A 2024 study in European Journal of Medicinal Chemistry highlighted its selective cytotoxicity against various cancer cell lines, particularly those associated with breast and colon cancers. The research team utilized flow cytometry and Western blotting to demonstrate the induction of apoptosis via the mitochondrial pathway, with minimal effects on normal cells. These findings underscore the compound's potential as a lead candidate for further drug development.

The synthesis of 4-methyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol has also seen methodological improvements. A recent protocol published in Tetrahedron Letters described a more efficient and scalable route, employing microwave-assisted synthesis to achieve higher yields and reduced reaction times. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and bioavailability. Current research efforts are focused on structural modifications and formulation strategies to address these limitations. Collaborative studies between academic and industrial researchers are underway to accelerate the translation of these findings into therapeutic applications.

In conclusion, 4-methyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol (CAS: 338760-15-9) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Continued research into its mechanisms, structural optimization, and clinical applicability will be crucial in realizing its full potential in the treatment of various diseases.